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Compound of Interest

Compound Name: 2-Propoxyethanol

Cat. No.: B165432 Get Quote

This guide provides essential safety protocols and logistical information for the handling and

disposal of 2-Propoxyethanol, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

minimizing health risks associated with this chemical.

Chemical Profile: 2-Propoxyethanol, also known as Ethylene Glycol Propyl Ether, is a

flammable liquid and vapor that can cause severe eye irritation and is harmful if absorbed

through the skin.[1] It may also lead to skin and respiratory tract irritation, blood abnormalities,

and potential liver and kidney damage.[1]

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PELs) established by the

Occupational Safety and Health Administration (OSHA) for 2-Propoxyethanol.[1] However, it is

crucial to keep airborne levels as low as possible. The American Conference of Governmental

Industrial Hygienists (ACGIH) has not listed a Threshold Limit Value (TLV) for this chemical. In

the absence of specific limits, it is prudent to adhere to the general duty clause of keeping the

workplace free from recognized hazards.
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Jurisdiction Limit Type Value

OSHA PEL (8-hour TWA) Not Established

NIOSH REL (10-hour TWA) Not Established

ACGIH TLV (8-hour TWA) Not Established

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure to 2-Propoxyethanol.
The following table summarizes the required PPE for handling this chemical.

Body Part Protection Material/Type Standard

Eyes/Face Safety Goggles
Chemical splash

goggles

OSHA 29 CFR

1910.133 or EN166

Skin Gloves
Butyl Rubber,

Neoprene

Protective Clothing
Lab coat, apron, or

coveralls

Respiratory Respirator

Air-purifying respirator

with organic vapor

cartridges

NIOSH/MSHA or EN

149 approved

Glove Selection:

While specific breakthrough time data for 2-Propoxyethanol is limited, data for analogous

glycol ethers like 2-ethoxyethanol and 2-butoxyethanol indicate that disposable nitrile gloves

are not recommended for anything other than very short-term exposure. For prolonged contact,

more robust gloves are necessary.
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Glove Material Recommendation Rationale

Butyl Rubber Recommended

Excellent resistance to ketones

and esters, which are

structurally similar to glycol

ethers.

Neoprene Recommended

Good resistance to a broad

range of chemicals, including

alcohols and some organic

solvents.

Nitrile Not for prolonged use

Studies on similar glycol ethers

show rapid breakthrough times

for disposable nitrile gloves.[2]

Natural Rubber Not Recommended
Poor resistance to organic

solvents.

Always inspect gloves for any signs of degradation or perforation before use.

Operational Plan for Handling 2-Propoxyethanol
Adherence to a strict operational protocol is essential for minimizing the risk of exposure and

accidents.

1. Engineering Controls:

Always handle 2-Propoxyethanol in a well-ventilated area.[1]

Use a chemical fume hood for all procedures that may generate vapors.

Ensure that an eyewash station and safety shower are readily accessible.[3]

2. Safe Handling Procedures:

Ground and bond containers when transferring the material to prevent static discharge.[1][3]

Avoid contact with eyes, skin, and clothing.[1]
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Keep the container tightly closed when not in use.[1][2]

Keep away from heat, sparks, and open flames.[1][2]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1][3]

Store in a tightly sealed container.[1]

On long-term storage, 2-Propoxyethanol may form explosive peroxides; periodic testing for

peroxides is recommended.[1]

Emergency Response Plan
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Personal Exposure:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][4][5]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical aid.[1][6]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[1][6]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Seek immediate medical attention.[1]
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Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Increase ventilation to the area.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[1]

Clean: Decontaminate the spill area.

Report: Report the incident to the appropriate safety officer.

Disposal Plan
All 2-Propoxyethanol waste must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated absorbent materials and

disposable PPE, in a designated, properly labeled, and sealed container.

Disposal Regulations: Chemical waste generators must adhere to US EPA guidelines for the

classification and disposal of hazardous waste as listed in 40 CFR Parts 261.3.[1]

Additionally, consult state and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[1]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the waste. Do not dispose of 2-Propoxyethanol down the drain.[2]

Visual Guides
The following diagrams illustrate key workflows for handling 2-Propoxyethanol safely.
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Chemical Splash Goggles
(EN166 / ANSI Z87.1)
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Is Ventilation Inadequate or
Vapors Likely?

Proceed with Task

Use NIOSH-Approved Respirator
with Organic Vapor Cartridges
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Work in Fume Hood

No
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Caption: PPE Selection Workflow for 2-Propoxyethanol.
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2-Propoxyethanol Spill Occurs
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Caption: Emergency Response Workflow for a 2-Propoxyethanol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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